2-Methyl-5-(2H-tetrazol-5-YL)aniline
Overview
Description
“2-Methyl-5-(2H-tetrazol-5-YL)aniline” is a chemical compound with the molecular formula C9H11N5 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a tetrazole ring attached to an aniline group . The tetrazole ring contains four nitrogen atoms and one carbon atom, while the aniline group contains a benzene ring with an attached amino group .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 189.22 .Mechanism of Action
Target of Action
It’s known that the compound forms hydrogen bonds with amino acids in the active pockets of certain proteins
Mode of Action
The mode of action of 2-Methyl-5-(2H-tetrazol-5-YL)aniline involves forming hydrogen bonds with amino acids in the active pockets of its targets . This interaction could potentially alter the function of the target protein, leading to changes in cellular processes. The exact nature of these changes would depend on the specific target involved .
Result of Action
Some synthesized compounds related to it have shown cytotoxic activity against the a549 cell line . This suggests that this compound might have potential applications in cancer therapy, but more research is needed to confirm this.
Biochemical Analysis
Biochemical Properties
Tetrazole, a bioisostere of the carboxylic acid group, can substitute the carboxyl group in pharmacological molecules to boost lipophilicity, enhance the bioavailability, and have lesser negative effects . This suggests that 2-Methyl-5-(2H-tetrazol-5-YL)aniline may interact with enzymes, proteins, and other biomolecules in a similar manner.
Cellular Effects
Given its structural similarity to other tetrazole compounds, it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Based on its structural similarity to other tetrazole compounds, it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Properties
IUPAC Name |
2-methyl-5-(2H-tetrazol-5-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5/c1-5-2-3-6(4-7(5)9)8-10-12-13-11-8/h2-4H,9H2,1H3,(H,10,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHCJPKKACAOHTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NNN=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40589900 | |
Record name | 2-Methyl-5-(2H-tetrazol-5-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40589900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
954848-82-9 | |
Record name | 2-Methyl-5-(2H-tetrazol-5-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40589900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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